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Compound of Interest

4-Chloro-2-
Compound Name:
(methylsulfonyl)benzoic acid

Cat. No.: B130791

An In-Depth Technical Guide to 4-Chloro-2-(methylsulfonyl)benzoic Acid

Introduction

4-Chloro-2-(methylsulfonyl)benzoic acid is a significant organic compound utilized primarily
as a building block and intermediate in the synthesis of more complex molecules, particularly in
the pharmaceutical and chemical research sectors. Its structure, featuring a benzoic acid core
with chloro and methylsulfonyl substituents, provides versatile reaction sites for developing
novel compounds. This technical guide offers a comprehensive overview of its chemical
identity, properties, synthesis protocols, and applications for researchers, scientists, and
professionals in drug development.

Chemical Identity and Structure

The definitive identifier for 4-Chloro-2-(methylsulfonyl)benzoic acid is its CAS (Chemical
Abstracts Service) Registry Number.

e CAS Number: 142994-03-4[1][2][3]
e Molecular Formula: C8H7CIO4S[1][4]

e Synonyms: 4-chloro-2-methylsulfonylbenzoic acid[4]
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The structure consists of a benzene ring substituted with a carboxylic acid group, a chlorine
atom at position 4, and a methylsulfonyl group at position 2.

Caption: 2D structure of 4-Chloro-2-(methylsulfonyl)benzoic acid.

Physicochemical Properties

A summary of the key physical and chemical properties is presented below. This data is
essential for handling, storage, and application in experimental settings.

Property Value Reference
Molecular Weight 234.66 g/mol [5]

White to almost white powder
Appearance [1]

or crystal

>97% or >98% depending on

Purity _ [1][3]
supplier
VACSKKVZIVNUDP-

InChl Key [4]
UHFFFAOYSA-N
CS(=0)

SMILES (=O)C1=C(C=CC(=C1)Cl)C(= [4]
0)O

Storage Room temperature, sealed well  [1]

Synthesis and Experimental Protocols

Several synthetic routes for the isomeric compound 2-chloro-4-(methylsulfonyl)benzoic acid
have been documented, which provide insight into potential methodologies. The synthesis of
related structures often involves multi-step chemical reactions, including chlorination,
sulfonation, and oxidation.

Protocol 1: Synthesis from 2-Chloro-4-
(chlorosulfonyl)benzoyl Chloride
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This method describes the synthesis of the isomer 2-chloro-4-(methylsulfonyl)benzoic acid and

provides a relevant procedural framework.

Reaction Setup: A 100 mL round bottom flask is equipped with a reflux condenser,
thermometer, and magnetic stirrer.

Initial Charge: The flask is charged with sodium sulfite (4.6 g, 37 mmol), sodium bicarbonate
(12.3 g, 146 mmol), and 40 mL of water.

Heating and Addition: The slurry is heated to 75°C. 2-chloro-4-(chlorosulfonyl)benzoyl
chloride (10 g, 33 mmol) is added slowly.

First Reaction Stage: The mixture is stirred at 75°C for 2 hours.
Second Reagent Addition: The sodium salt of chloroacetic acid (6.4 g, 55 mmol) is added.
Reflux: The reaction mixture is heated at reflux for 21 hours.

Work-up: The cooled reaction mixture is acidified with dilute HCI and extracted with ethyl
acetate.

Purification: The organic layer is dried with magnesium sulfate and evaporated to dryness,
yielding the product as a white solid.[6]
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Synthesis Workflow from 2-Chloro-4-(chlorosulfonyl)benzoyl Chloride

Start Materials:
2-chloro-4-(chlorosulfonyl)benzoyl chloride
Sodium Sulfite, Sodium Bicarbonate

:
G/Iix and heat to 75°Ca
;
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;
Add Sodium Chloroacetate]
l
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'

>

Click to download full resolution via product page

Caption: Workflow for synthesis via sulfonation and alkylation.
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Protocol 2: Synthesis from 4-Methylsulfonyltoluene

This patented method outlines a two-step process to produce the isomer 2-chloro-4-
methylsulfonylbenzoic acid.

o Step 1: Chlorination: 4-Methylsulfonyltoluene is used as the raw material. It is mixed with a
sulfuric acid solution. Chlorine gas is introduced at 50-90°C to yield 2-chloro-4-
methylsulfonyltoluene.[7]

o Step 2: Oxidation: The resulting 2-chloro-4-methylsulfonyltoluene is mixed with a 20-95%
phosphoric acid solution. Oxidation is carried out using 30-68% nitric acid at 140-170°C to
generate the final product, 2-chloro-4-methylsulfonylbenzoic acid.[7]
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Synthesis Workflow from 4-Methylsulfonyltoluene

Raw Material:
4-Methylsulfonyltoluene

Chlorination:
Mix with H2SOa4

Introduce C|2 at 50-90°C

Intermediate:
2-Chloro-4- methylsulfonyltoluene

OX|dat|on
Mix with H3zPOa4
Add HNOs at 140-170°C

< >

Click to download full resolution via product page

Caption: Workflow for synthesis via chlorination and oxidation.

Applications in Research and Drug Development

4-Chloro-2-(methylsulfonyl)benzoic acid serves as a crucial intermediate in organic
synthesis. Its primary application lies in its use as a building block for creating more complex,
high-value molecules.
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e Pharmaceutical Intermediate: It is identified as a parent API for Vismodegib, an anticancer
drug.[3] This highlights its importance in the synthesis of targeted therapies.

» Organic Building Block: The compound is classified under categories such as sulfones,
carboxylic acids, and benzene compounds, indicating its utility in a wide range of chemical
reactions for research and development.[2]

o General Intermediate: It is used as a primary and secondary intermediate in various
chemical manufacturing processes.[1]

While direct biological activity is not its primary role, its derivatives are of significant interest.
For instance, other chloro- and sulfonyl-substituted benzoic acid derivatives have been
investigated for antimicrobial, local anesthetic, and anticancer properties, suggesting that
modifications of this core structure can lead to bioactive molecules.[8][9][10][11]

Safety and Handling

Proper handling of 4-Chloro-2-(methylsulfonyl)benzoic acid is critical in a laboratory setting.
Based on safety data for the closely related isomer 2-Chloro-4-(methylsulfonyl)benzoic acid,
the compound is classified as causing serious eye damage.
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Hazard Information Precautionary Measures Reference

o Serious eye damage, Category
GHS Classification [5][12]
1 (H318)

Signal Word Danger [12][13]

) ) Wear eye protection/face
Personal Protective Equipment

rotection. Wear appropriate 12][13
(PPE) p pprop [12][13]

protective gloves and clothing.

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
First Aid (Eyes) present and easy to do. [12][13]
Continue rinsing. Immediately
call a POISON
CENTER/doctor.

Avoid contact with skin, eyes,
_ and clothing. Wash hands
Handling . [12]
thoroughly after handling.

Ensure adequate ventilation.

Keep containers tightly closed
Storage ) ] [14]
in a dry, well-ventilated place.

This guide provides a foundational understanding of 4-Chloro-2-(methylsulfonyl)benzoic
acid for scientific and research professionals. The provided data on its properties, synthesis,
and applications should facilitate its effective and safe use in the development of new chemical
entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b130791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

